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Compound of Interest

Compound Name: Sisamine

Cat. No.: B1228274 Get Quote

These application notes provide a detailed protocol for the quantification of sesamin in sesame

seeds and oil using High-Performance Liquid Chromatography (HPLC). This method is

intended for researchers, scientists, and professionals in the field of drug development and

natural product analysis.

Introduction
Sesamin, a major lignan found in sesame seeds (Sesamum indicum L.), is known for its

various physiological activities, including antioxidant and anti-inflammatory properties. Accurate

quantification of sesamin is crucial for the quality control of sesame-based products and for

research into its pharmacological effects. This document outlines a validated reversed-phase

HPLC (RP-HPLC) method for the reliable determination of sesamin content.

Experimental Protocols
Materials and Reagents

Sesamin standard (≥98% purity)

Methanol (HPLC grade)

Water (HPLC grade)

n-Hexane (analytical grade)
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Chloroform (analytical grade)

Acetonitrile (HPLC grade)

Sesame seed or oil samples

0.45 µm syringe filters

Instrumentation
High-Performance Liquid Chromatography (HPLC) system equipped with:

Quaternary or binary pump

Autosampler

Column oven

UV-Vis or Diode Array Detector (DAD)

Analytical balance

Ultrasonic bath

Vortex mixer

Centrifuge

Sample Preparation
Grind the sesame seeds into a fine powder using a blender.

Accurately weigh 5.0 g of the powdered sesame seeds into an extraction thimble.

Place the thimble in a Soxhlet apparatus and extract with 50 mL of n-hexane for 6-8 hours to

defat the sample.[1]

After extraction, the defatted seed material is removed from the thimble and any residual

solvent is allowed to evaporate.
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The oil extract can be collected and weighed for lignan analysis.[1]

Dissolve a known amount (approximately 1 g) of the extracted oil in 10 mL of chloroform in a

20 mL volumetric flask.[1]

Fill the flask to the mark with methanol and mix thoroughly using a vortex mixer.[1]

Dilute the solution 10-fold with methanol.[1]

Filter the final solution through a 0.45 µm syringe filter into an HPLC vial before analysis.[1]

Accurately weigh approximately 0.010 g of the sesame oil sample into a 10 mL volumetric

flask.

Add n-hexane to the flask to make up the final volume to 10.00 mL.

Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

Standard Preparation
Stock Solution: Accurately weigh 10 mg of sesamin standard and dissolve it in 10 mL of

methanol to obtain a stock solution of 1000 µg/mL.

Working Standards: Prepare a series of working standard solutions by diluting the stock

solution with methanol to achieve concentrations ranging from 6.25 µg/mL to 200 µg/mL

(e.g., 200, 100, 50, 25, 12.5, 6.25 µg/mL).[2]

Filter each standard solution through a 0.45 µm syringe filter into an HPLC vial.

Chromatographic Conditions
The separation and quantification of sesamin are performed using a reversed-phase HPLC

method with the following parameters:
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Parameter Condition

Column
C18 reversed-phase column (e.g., 250 mm x 4.6

mm, 5 µm particle size)[3]

Mobile Phase Methanol: Water (80:20, v/v)[2]

Flow Rate 1.0 mL/min[2]

Injection Volume 10 µL[4]

Column Temperature 30 °C[2]

Detection UV at 287 nm[2]

Run Time Approximately 15-20 minutes

Method Validation
The described HPLC method should be validated to ensure its accuracy, precision, and

reliability. Key validation parameters are summarized in the table below.
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Validation Parameter Typical Acceptance Criteria/Results

Linearity (R²)
R² > 0.999 over the concentration range of the

calibration curve.[4]

Retention Time (RT)

The retention time for sesamin is typically

around 5-7 minutes under the specified

conditions.[4]

Limit of Detection (LOD)
The lowest concentration of analyte that can be

reliably detected.

Limit of Quantification (LOQ)

The lowest concentration of analyte that can be

quantified with acceptable precision and

accuracy. A reported LOQ for sesamin is 75

µg/L.[1][5][6]

Precision (RSD%)
Intra-day and inter-day precision should be less

than 2%.

Accuracy (Recovery %)
Recovery should be within the range of 98-

102%.

Data Presentation
The quantitative data for the HPLC method validation for sesamin are summarized in the

following table.

Parameter Value

Linearity (R²) > 0.999

Concentration Range 6.25 - 200 µg/mL

Retention Time (RT) ~ 6.5 min

Limit of Quantification (LOQ) 75 µg/L

Precision (RSD%) < 2%

Accuracy (Recovery %) 98 - 102%
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Visualization
Experimental Workflow
The overall workflow for the quantification of sesamin using HPLC is depicted in the following

diagram.

Caption: Workflow for Sesamin Quantification by HPLC.

Logical Relationship of Chromatographic Parameters
The following diagram illustrates the relationship between the key parameters in the HPLC

method.

Caption: Key Parameters in HPLC Analysis of Sesamin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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